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Compound of Interest

Compound Name: 1-Eicosene

Cat. No.: B165122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Eicosene is a long-chain alpha-olefin with the chemical formula C20H40. As a terminal

alkene, its reactivity is primarily defined by the presence of a double bond at the C1 position,

making it a valuable precursor in the synthesis of a variety of chemical compounds. Its long

alkyl chain imparts properties characteristic of fatty compounds, such as hydrophobicity and

solubility in organic solvents. This guide provides an in-depth overview of 1-Eicosene,

including its chemical and physical properties, key synthetic applications, and detailed

experimental protocols relevant to research and development.

Chemical Identification and Properties
The Chemical Abstracts Service (CAS) number for 1-Eicosene is 3452-07-1. It is also known

by several synonyms, which are listed in the table below along with its key chemical identifiers

and physical properties.
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Identifier/Property Value

CAS Number 3452-07-1

Molecular Formula C20H40

Molecular Weight 280.53 g/mol

IUPAC Name Icos-1-ene

Synonyms

α-Eicosene, Cetyl ethylene, Icos-1-ene,

Methylene nonadecane, Neodene 20, NSC

77138

Appearance
Colorless liquid to solid (depending on

temperature)

Melting Point 26-30 °C

Boiling Point 151 °C at 1.5 mmHg

Density 0.792 g/cm³

Solubility
Insoluble in water; soluble in organic solvents

like ether and chloroform.[1]

Applications in Synthesis and Polymer Science
1-Eicosene serves as a versatile building block in organic synthesis and polymer chemistry. Its

primary applications include:

Surfactant and Polymer Production: It is a key raw material in the manufacturing of various

polymers and surfactants.[1]

Chemical Intermediate: The terminal double bond allows for a range of chemical

transformations, making it a valuable intermediate in the synthesis of more complex

molecules.[1]

Lubricant Additives: Its long-chain structure contributes to its use in the formulation of

lubricants and as a viscosity adjustor.
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Drilling Fluids: C18-C20 olefins, including 1-eicosene, are utilized in drilling fluids for off-

shore oil exploration.

Experimental Protocols
Synthesis of 1,2-Eicosanediol via Epoxidation and
Hydrolysis
This protocol describes a two-step synthesis of 1,2-eicosanediol from 1-eicosene. The first

step involves the epoxidation of the double bond to form 1,2-epoxyeicosane, followed by acid-

catalyzed hydrolysis to yield the diol.

Step 1: Epoxidation of 1-Eicosene

Materials:

1-Eicosene

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 1-eicosene in dichloromethane.
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Cool the solution to 0 °C in an ice bath.

Slowly add meta-chloroperoxybenzoic acid (m-CPBA) portion-wise to the stirred solution.

Allow the reaction to warm to room temperature and stir for 4-6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Wash the combined organic layers with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to obtain crude 1,2-epoxyeicosane.

Step 2: Hydrolysis of 1,2-Epoxyeicosane

Materials:

Crude 1,2-epoxyeicosane

Tetrahydrofuran (THF)

1 M Sulfuric acid

Saturated sodium bicarbonate solution

Ethyl acetate

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer and stir bar
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Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Dissolve the crude 1,2-epoxyeicosane in a mixture of tetrahydrofuran and water.

Add 1 M sulfuric acid to the solution.

Heat the mixture to reflux and maintain for 2-3 hours.

Monitor the reaction by TLC until the epoxide is consumed.

Cool the reaction mixture to room temperature and neutralize with a saturated sodium

bicarbonate solution.

Extract the product with ethyl acetate.

Wash the combined organic layers with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude 1,2-eicosanediol by column chromatography or recrystallization.

Ziegler-Natta Catalyzed Copolymerization of Ethylene
and 1-Eicosene
This protocol outlines a general procedure for the copolymerization of ethylene and 1-eicosene
using a supported Ziegler-Natta catalyst.

Materials:

High-purity ethylene
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1-Eicosene, purified and dried

Supported Ziegler-Natta catalyst (e.g., TiCl4/MgCl2)

Triethylaluminum (TEAL) as a cocatalyst

Anhydrous hexane as a solvent

High-pressure stainless-steel reactor equipped with a mechanical stirrer, temperature and

pressure controls, and an injection system.

Acidified methanol for quenching

Procedure:

Thoroughly dry and purge the reactor with high-purity nitrogen.

Introduce anhydrous hexane into the reactor.

Add the desired amount of 1-eicosene to the solvent.

Inject the triethylaluminum (TEAL) cocatalyst solution into the reactor and stir.

Introduce the Ziegler-Natta catalyst slurry into the reactor to initiate polymerization.

Pressurize the reactor with ethylene to the desired pressure and maintain a constant

pressure throughout the reaction.

Control the reaction temperature using the reactor's heating/cooling system.

After the desired reaction time, terminate the polymerization by injecting acidified methanol.

Vent the reactor and collect the polymer product.

Wash the polymer with methanol and dry under vacuum.

Visualized Workflows and Pathways
Ziegler-Natta Polymerization Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b165122?utm_src=pdf-body
https://www.benchchem.com/product/b165122?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the general workflow for the Ziegler-Natta catalyzed

polymerization of an alpha-olefin like 1-eicosene.
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Reactor Preparation Polymerization Product Work-up

Dry and Purge Reactor Add Anhydrous Solvent Add 1-Eicosene Inject Cocatalyst (TEAL) Inject Ziegler-Natta Catalyst Pressurize with Ethylene Maintain T & P Quench with Acidified Methanol Collect Polymer Wash and Dry Polymer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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